N-cyclopentyl-2-[1-(4-methylbenzyl)-1H-pyrrol-2-yl]-2-oxoacetamide

• IUPAC Name: N-[(2,5-dimethoxyphenyl)methyl]-2-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)acetamide
• InChI: InChI=1S/C17H17N3O4S/c1-22-12-5-6-13(23-2)11(8-12)10-18-15(21)9-16-19-20-17(24-16)14-4-3-7-25-14/h3-8H,9-10H2,1-2H3,(H,18,21)
• InChI Key: GWEUDHWTFNVTLF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CNC(=O)CC2=NN=C(O2)C3=CC=CS3
• Molecular Formula: C17H17N3O4S
• Molecular Weight: 359.4 g/mol

Description

N-cyclopentyl-2-[1-(4-methylbenzyl)-1H-pyrrol-2-yl]-2-oxoacetamide, also known as CP-945,598, is a small molecule inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. CP-945,598 has been studied for its potential use in the treatment of various inflammatory diseases.

Mechanism of Action

N-cyclopentyl-2-[1-(4-methylbenzyl)-1H-pyrrol-2-yl]-2-oxoacetamide works by inhibiting the activity of COX-2, which is responsible for the production of prostaglandins. By reducing the production of prostaglandins, this compound can reduce inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to reduce inflammation and pain in animal models of various inflammatory diseases. It has also been shown to have a favorable safety profile in preclinical studies.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-2-[1-(4-methylbenzyl)-1H-pyrrol-2-yl]-2-oxoacetamide is a useful tool for studying the role of COX-2 in inflammation and pain. Its selective inhibition of COX-2 allows for the study of the specific effects of COX-2 inhibition without affecting the activity of COX-1, which is involved in the production of prostaglandins that are important for normal physiological functions such as platelet aggregation and gastric mucosal protection. However, like any tool, this compound has limitations and should be used with caution in experimental settings.

Future Directions

There are several potential future directions for the study of N-cyclopentyl-2-[1-(4-methylbenzyl)-1H-pyrrol-2-yl]-2-oxoacetamide. One area of interest is the development of more selective COX-2 inhibitors that have fewer side effects than currently available nonsteroidal anti-inflammatory drugs (NSAIDs). Another potential direction is the study of the role of COX-2 in cancer and the potential use of COX-2 inhibitors as anticancer agents. Finally, the development of novel drug delivery systems for this compound could improve its efficacy and reduce its side effects.

Synthesis Methods

N-cyclopentyl-2-[1-(4-methylbenzyl)-1H-pyrrol-2-yl]-2-oxoacetamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the use of various reagents and catalysts to form the final product. The exact details of the synthesis method are beyond the scope of this paper but can be found in the scientific literature.

Scientific Research Applications

N-cyclopentyl-2-[1-(4-methylbenzyl)-1H-pyrrol-2-yl]-2-oxoacetamide has been studied extensively for its potential use in the treatment of various inflammatory diseases such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease. In preclinical studies, this compound has been shown to reduce inflammation and pain in animal models of these diseases.